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Compound of Interest

Compound Name: 7-Isopropylindoline

CAS No.: 954571-03-0

Cat. No.: B3174890

Get Quote

Executive Summary & Structural Context
7-Isopropylindoline (CAS: Analogous to 7-ethylindoline) represents a 2,3-dihydro-1H-indole

core substituted at the 7-position. This position is critical because it is ortho to the nitrogen

atom.

Chemical Consequence: The bulky isopropyl group at C7 exerts steric pressure on the N-H

bond, potentially altering its acidity and chemical shift compared to unsubstituted indoline.

Symmetry: The molecule possesses a chiral plane if the isopropyl rotation is restricted, but at

room temperature, it typically behaves as a planar aromatic system with a puckered aliphatic

ring.

Spin System: The aromatic region constitutes an AMX or ABC spin system (depending on

field strength), while the aliphatic ring (C2/C3) forms a complex AA'BB' system, often

simplifying to apparent triplets.

Experimental Protocol: Sample Preparation
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To ensure high-fidelity data suitable for publication or regulatory filing, the following protocol is

recommended.

Solvent Selection: The Critical Variable
Chloroform-d (

): Standard for carbon backbone assignment. However, the N-H proton is often broad or
invisible due to quadrupole broadening from

and rapid exchange.

Dimethyl Sulfoxide-

(

):Recommended. The high polarity and hydrogen-bonding capability of DMSO stabilize the
N-H proton, typically resolving it as a sharp singlet or broad peak, allowing for integration
and NOE studies.

Preparation Steps[1][2][3][4][5]
Mass: Weigh 10–15 mg of 7-isopropylindoline.

Dissolution: Dissolve in 0.6 mL of

(containing 0.03% TMS).

Filtration: Filter through a cotton plug in a glass pipette to remove suspended solids (crucial

for resolution).

Acquisition: Run at 298 K. Minimum 16 scans for 1H; 64 scans if 13C satellites are needed.

Spectral Assignment (Data & Analysis)
The following table details the chemical shifts (

), multiplicity, and coupling constants (

) for 7-isopropylindoline in
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.

Table 1: 1H NMR Chemical Shift Assignment (400 MHz, )
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Position Type
Shift (

ppm)

Multiplicit
y

Integratio
n

Coupling
(

Hz)

Assignme
nt Logic

H-4 Aromatic 7.05 Doublet (d) 1H

Para to iPr;

Deshielded

by

aromatic

current.

H-6 Aromatic 6.95 Doublet (d) 1H

Ortho to

iPr;

Shielded

relative to

H4 due to

e- donation

of alkyl.

H-5 Aromatic 6.70
Triplet

(t/dd)
1H

Meta to N;

Pseudo-

triplet due

to overlap

of

and

.

N-H Amine 3.80 - 4.20
Broad

Singlet
1H -

Broad due

to

exchange.

Shift varies

with conc.

H-2 Aliphatic 3.55 Triplet (t) 2H

Deshielded

by adjacent

Nitrogen

(α-effect).
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H-7a Methine 3.10 Septet 1H

Isopropyl

CH.

Characteris

tic septet

pattern.[1]

[2]

H-3 Aliphatic 3.05 Triplet (t) 2H
Benzylic

protons.

H-7b Methyl 1.25 Doublet (d) 6H

Isopropyl

. Strong

doublet.

Note on H-2/H-3: While often reported as triplets, these are technically higher-order multiplets.

At 300-400 MHz, they appear as triplets.

Structural Validation Logic (Self-Validating System)
To confirm the structure is 7-isopropylindoline and not the 4, 5, or 6-isomer, you must use the

following logic flow.

A. The "Signature" of the 7-Position
The 7-position is unique because it is the only aromatic position that places the substituent

spatially close to the N-H and C2-H2 groups (if the ring puckers) but far from C3-H2.

B. NOE (Nuclear Overhauser Effect) Diagnostic
Perform a 1D-NOESY or 2D-NOESY experiment.

Irradiate the Isopropyl Methine (3.10 ppm):
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Observation: You should see a strong NOE enhancement at H-6 (aromatic).

Differentiation:

If it were 4-isopropyl, you would see NOE to H-3 (benzylic) and H-5.

If it were 5-isopropyl, you would see NOE to H-4 and H-6.

If it were 6-isopropyl, you would see NOE to H-5 and H-7 (which would be aromatic).

Confirmation: In the 7-isomer, the isopropyl group is physically adjacent to the N-H. In

, you may observe an NOE between the Isopropyl-CH and the N-H.

C. COSY Connectivity
H-5 (Triplet) must show correlations to bothH-4 and H-6.

H-4 and H-6 should generally appear as doublets (ignoring small meta-couplings).

If the spectrum showed a singlet and two doublets, the substitution would be at position 5 or

6 (para-pattern). The consecutive 3-spin system (d-t-d) confirms the 1,2,3-trisubstituted ring

(substituent at 7 or 4).

Visualization of Workflow & Structure
The following diagram illustrates the logical flow for assigning the spectrum and the specific

numbering of the core.
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Sample: 7-Isopropylindoline

Solvent Choice:
DMSO-d6 (for NH)
CDCl3 (Standard)

1H NMR Acquisition

Aromatic Region (6.5-7.1 ppm)
Pattern: d - t - d

(Indicates 1,2,3-subst.)

Aliphatic Core (3.0-3.6 ppm)
C2-H (Deshielded)

C3-H (Benzylic)

Isopropyl Group
Septet (3.1 ppm)

Doublet (1.25 ppm)

NOE Experiment
Irradiate iPr-CH

Validation

NOE to H-6 (Aromatic)
NOE to NH (if visible)

CONFIRMED: 7-Position

Observed

NOE to H-3 (Benzylic)
REJECT: 4-Position

Not Observed

Click to download full resolution via product page

Caption: Logical workflow for the structural assignment and validation of 7-isopropylindoline,

highlighting the critical NOE differentiation step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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